Cas no 29756-98-7 (aluminium dodecylbenzenesulphonate)

• Product Name: aluminium dodecylbenzenesulphonate
• CAS No: 29756-98-7
• MF: C₅₄H₈₇AlO₉S₃
• MW: 1003.43973278999
• CID: 915696
• PubChem ID: 169079
• Update Time: 2025-04-19

aluminium dodecylbenzenesulphonate Chemical and Physical Properties

Names and Identifiers

• aluminium dodecylbenzenesulphonate
• aluminum tris(2-dodecylbenzenesulfonate)
• Benzenesulfonic acid, dodecyl-, aluminum salt
• Benzenesulfonic acid, dodecyl-, aluminum salt (3:1)
• FMVLJTLETHJGJE-UHFFFAOYSA-K
• EINECS 249-826-5
• DTXSID40890821
• NS00085167
• Aluminum dodecylbenzenesulfonate
• 29756-98-7

• Inchi： 1S/3C18H30O3S.Al/c3*1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h3*12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/q;;;+3/p-3
• InChI Key： FMVLJTLETHJGJE-UHFFFAOYSA-K
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-].S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-].S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 353.1732
• Monoisotopic Mass: 1002.5327613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 67
• Rotatable Bond Count: 33
• Complexity: 346
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• PSA: 43.37